Cas no 31849-14-6 (9-Heptacosanol)

• Product Name: 9-Heptacosanol
• CAS No: 31849-14-6
• MF: C₂₇H₅₆O
• MW: 396.732949256897
• CID: 5736084
• Update Time: 2025-04-23

9-Heptacosanol Chemical and Physical Properties

Names and Identifiers

• 9-Heptacosanol

• Inchi： 1S/C27H56O/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26-27(28)25-23-21-10-8-6-4-2/h27-28H,3-26H2,1-2H3
• InChI Key： OWMQEBGZYMEFGS-UHFFFAOYSA-N
• SMILES： CCCCCCCCC(O)CCCCCCCCCCCCCCCCCC

Experimental Properties

• Density: 0.840±0.06 g/cm3(Predicted)
• Boiling Point: 441.1±13.0 °C(Predicted)
• pka: 15.25±0.20(Predicted)

Additional information on 9-Heptacosanol

Professional Introduction to 9-Heptacosanol (CAS No. 31849-14-6)

9-Heptacosanol, with the chemical formula C₂₉H₆₁O, is a long-chain primary alcohol that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 31849-14-6, is a member of the aliphatic alcohol family, characterized by its high molecular weight and unique structural properties. The extensive carbon chain in its molecular structure contributes to its distinct physicochemical characteristics, making it a subject of interest for various applications in both industrial and biological contexts.

The synthesis and characterization of 9-Heptacosanol have been extensively studied due to its potential applications in pharmaceutical formulations, cosmetics, and as an intermediate in organic synthesis. Recent advancements in chemical methodologies have enabled more efficient and scalable production processes for this compound, enhancing its accessibility for research and commercial purposes. The compound’s stability under various conditions and its compatibility with a range of solvents make it a versatile candidate for multiple applications.

In the realm of pharmaceutical research, 9-Heptacosanol has been explored for its potential role as a precursor in the synthesis of more complex molecules. Its long hydrocarbon chain provides a stable scaffold that can be modified to introduce specific functional groups, facilitating the development of novel therapeutic agents. For instance, studies have indicated that derivatives of 9-Heptacosanol may exhibit properties conducive to drug delivery systems, particularly in enhancing membrane permeability and stability.

The compound’s biological activity has also been a focus of recent investigations. Research suggests that 9-Heptacosanol may interact with cellular membranes, affecting their fluidity and permeability. These interactions could have implications in the development of treatments for neurological disorders, where membrane dynamics play a critical role. Additionally, the compound’s ability to modulate lipid metabolism has been explored, with potential applications in managing metabolic syndromes and related conditions.

The cosmetics industry has also recognized the value of 9-Heptacosanol due to its moisturizing and emollient properties. Its high molecular weight allows it to form a protective barrier on the skin, reducing water loss and enhancing hydration. This characteristic makes it a valuable component in skincare formulations aimed at maintaining skin health and elasticity. Furthermore, its compatibility with other cosmetic ingredients enhances its utility in creating multifunctional products.

The environmental impact of producing and utilizing 9-Heptacosanol is another area of growing interest. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader trends in green chemistry, where the emphasis is on creating products that are environmentally friendly throughout their lifecycle. The development of biocatalytic methods for synthesizing 9-Heptacosanol represents a significant step forward in this direction.

The future prospects for 9-Heptacosanol are promising, with ongoing research uncovering new potential applications across multiple industries. As our understanding of its properties continues to expand, so too will its role in advancing scientific and technological innovations. Whether used as an intermediate in drug synthesis or as an active ingredient in cosmetic products, 9-Heptacosanol exemplifies the intersection of chemistry and biology, driving progress in both fields.

In conclusion, CAS No. 31849-14-6, corresponding to 9-Heptacosanol, is a compound of considerable interest due to its unique structural features and diverse applications. Its potential in pharmaceuticals, cosmetics, and industrial chemistry underscores the importance of continued research into its properties and applications. As new methodologies emerge and our understanding deepens, the utility of this long-chain alcohol is expected to expand even further.